Cas no 630125-94-9 (Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl-)

Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl- structure
630125-94-9 structure
Product Name:Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl-
CAS No:630125-94-9
MF:C14H18F3N3O
MW:301.307433605194
CID:1649386
Update Time:2024-09-12

Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl-
    • Methanone, [3-amino-5-(trifluoromethyl)phenyl](4-ethyl-1-piperazinyl)-
    • Inchi: 1S/C14H18F3N3O/c1-2-19-3-5-20(6-4-19)13(21)10-7-11(14(15,16)17)9-12(18)8-10/h7-9H,2-6,18H2,1H3
    • InChI Key: SMXCHHZVCGWEJA-UHFFFAOYSA-N
    • SMILES: C(C1=CC(C(F)(F)F)=CC(N)=C1)(N1CCN(CC)CC1)=O

Computed Properties

  • Exact Mass: 301.14034

Experimental Properties

  • Density: 1.260±0.06 g/cm3(Predicted)
  • Boiling Point: 429.3±45.0 °C(Predicted)
  • PSA: 49.57
  • pka: 7.14±0.10(Predicted)

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